3-[4-(Difluoromethyl)-3-methylpyrazol-1-yl]benzoic acid

• IUPAC Name: 3-[4-(difluoromethyl)-3-methylpyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C12H10F2N2O2/c1-7-10(11(13)14)6-16(15-7)9-4-2-3-8(5-9)12(17)18/h2-6,11H,1H3,(H,17,18)
• InChI Key: JWZLLVOPOVWVKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(F)F)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H10F2N2O2
• Molecular Weight: 252.22 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, molecular docking and DFT studies have been conducted on 4-difluoromethyl pyrazole derivatives. These studies examined the binding interactions of the derivatives within the receptor’s binding site.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, 3-Bromo-4-(difluoromethyl)benzoic acid has a molecular weight of 251.03 and is a solid at room temperature.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, amides of the acid were commercialized in seven SDHI fungicides, which act by inhibition of succinate dehydrogenase (SDHI).

Safety and Hazards

The safety and hazards of similar compounds have been documented. For instance, benzoic acid may form combustible dust concentrations in air, cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure.

Future Directions

The future directions for research on “3-[4-(Difluoromethyl)-3-methylpyrazol-1-yl]benzoic acid” could include further studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in medicinal chemistry, agrochemicals, and materials science could be explored.